4-(2,5-dioxopyrrolidin-1-yl)-N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide

• IUPAC Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-[2-(5-methyl-3-pyridin-3-ylpyrazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C22H21N5O3/c1-15-13-19(17-3-2-10-23-14-17)25-26(15)12-11-24-22(30)16-4-6-18(7-5-16)27-20(28)8-9-21(27)29/h2-7,10,13-14H,8-9,11-12H2,1H3,(H,24,30)
• InChI Key: KHLBZRWVODZFTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNC(=O)C2=CC=C(C=C2)N3C(=O)CCC3=O)C4=CN=CC=C4
• Molecular Formula: C22H21N5O3
• Molecular Weight: 403.4 g/mol

Description

4-(2,5-dioxopyrrolidin-1-yl)-N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C22H21N5O3 and its molecular weight is 403.442. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

This compound is part of research efforts aimed at creating novel heterocyclic compounds with potential therapeutic applications. Heterocyclic chemistry is a critical area of study for the development of new drugs and materials.

• Novel Pyrazolopyrimidines Derivatives : A study described the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents. These compounds, including analogs of the mentioned chemical structure, exhibit significant potential in cancer therapy and inflammation reduction Rahmouni et al., 2016.

• Antiviral Activities : Research into benzamide-based 5-aminopyrazoles and their fused heterocycles has shown remarkable antiavian influenza virus activity. This highlights the compound's relevance in developing antiviral agents, showcasing its utility in addressing viral infections Hebishy et al., 2020.

Biological Activity Prediction

The scientific community has also explored this compound in the context of predicting biological activity, leveraging computational methods to foresee its potential interactions and effects.

• PASS Prediction : A study focused on the synthesis of 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one derivatives, including compounds structurally related to the one , providing PASS predictions for their biological activity. This research demonstrates the compound's potential in various biological applications through theoretical studies Kharchenko et al., 2008.